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Compound of Interest

Compound Name: N-Boc-4-pentyne-1-amine

Cat. No.: B128528

Essential Safety and Handling Guide for N-Boc-
4-pentyne-1-amine

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of N-Boc-4-pentyne-1-amine. This document
provides immediate access to critical safety protocols and logistical information to ensure the
safe and effective use of this compound in your research.

Immediate Safety Concerns & Personal Protective
Equipment

N-Boc-4-pentyne-1-amine is classified as a corrosive substance that can cause severe skin
burns and eye damage.[1] Adherence to strict safety protocols is mandatory. The following
Personal Protective Equipment (PPE) is required for handling this chemical.
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PPE Category

Item

Specification

Eye Protection

Safety Goggles & Face Shield

Chemical splash goggles are
required at all times. A face
shield must be worn over the
goggles when handling larger
gquantities or when there is a

significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation or
puncture before use. Change
gloves immediately if

contaminated.

Body Protection

Laboratory Coat

A flame-retardant lab coat
should be worn and fully
buttoned. For larger quantities
or splash risks, a chemical-
resistant apron over the lab

coat is advised.

Respiratory Protection

Fume Hood

All handling of N-Boc-4-
pentyne-1l-amine must be
conducted in a certified
chemical fume hood to avoid
inhalation of any potential

vapors.

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-Boc-4-pentyne-1-amine is crucial for laboratory safety.

Chemical and Physical Properties

While a comprehensive Safety Data Sheet (SDS) with all physical and chemical properties for

N-Boc-4-pentyne-1-amine is not readily available, data from structural analogs provides

valuable insight.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b128528?utm_src=pdf-body
https://www.benchchem.com/product/b128528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Notes
Molecular Formula C10H17NO2
Molecular Weight 183.25 g/mol
Appearance Liquid [1]
N ) Estimated based on 4-Pentyn-
Boiling Point ~154-155 °C
1-0l.[2]
] Estimated based on 4-Pentyn-
Flash Point ~61 °C
1-o0l.[2]
) Estimated based on 4-Pentyn-
Density ~0.910 g/cm3

1-0l.[2]

Standard Operating Procedure (SOP)

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
o Store the container in a cool, dry, and well-ventilated area designated for corrosive materials.

e The storage area should be separate from incompatible materials such as strong oxidizing
agents.

e Ensure the container is tightly sealed.

2. Handling and Use:

o All work must be performed in a certified chemical fume hood.

» Before starting, ensure an eyewash station and safety shower are readily accessible.
o Wear all required PPE as detailed in the table above.

e Use only compatible equipment (e.g., glass, stainless steel).
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e Avoid contact with skin and eyes.[2]

e Do not breathe vapors or mists.

» After handling, wash hands thoroughly with soap and water.
3. Emergency Procedures:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spills: Evacuate the area. For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a sealed container for disposal. For large spills, contact your
institution's environmental health and safety department.

Disposal Plan
All waste containing N-Boc-4-pentyne-1-amine must be treated as hazardous waste.
e Liquid Waste:

o Collect all liquid waste containing this chemical in a designated, labeled, and sealed
hazardous waste container.

o The container should be stored in a secondary containment bin in a well-ventilated area.
o Do not mix with incompatible waste streams.

e Solid Waste:
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o Contaminated solid waste, such as pipette tips, absorbent materials, and gloves, should
be collected in a separate, sealed, and labeled hazardous waste container.

o Empty Containers:
o Thoroughly rinse empty containers with a suitable solvent (e.g., acetone, ethanol).
o The rinsate must be collected and disposed of as liquid hazardous waste.

o Deface the label on the empty container before disposing of it according to your
institution's guidelines for chemically contaminated glass or plastic.

Toxicological Information

Specific toxicological data for N-Boc-4-pentyne-1-amine is not available. The information
below is based on its classification as a corrosive substance and data from analogous
compounds.

Hazard Description

The toxicological properties have not been fully
Acute Toxicit investigated. Harmful if swallowed, in contact
cute Toxici
Y with skin, or if inhaled is a potential hazard

based on analogs.[2]

Skin Corrosion/Irritation Causes severe skin burns and eye damage.[1]
Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory/Skin Sensitization No data available.

Carcinogenicity No data available.

Workflow for Handling N-Boc-4-pentyne-1-amine
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Caption: Workflow for handling N-Boc-4-pentyne-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-4-
pentyne-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128528#personal-protective-equipment-for-handling-
n-boc-4-pentyne-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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